4-(furan-3-yl)pyridine
Overview
Description
4-(Furan-3-yl)pyridine is an important organic compound that has a wide range of applications in the chemical and pharmaceutical industries. It is a heterocyclic aromatic compound, which is a type of cyclic compound that contains two or more different elements in its ring structure. 4-(Furan-3-yl)pyridine is a cyclic compound that contains a pyridine ring, a five-membered aromatic ring, and a furan ring, a six-membered aromatic ring. It is a highly versatile compound and has been used in a variety of applications, including synthesis and drug development.
Scientific Research Applications
Electrosynthesis and Optoelectronics
4-(furan-3-yl)pyridine derivatives have been used in the design and synthesis of novel monomers and polymers for electrosynthesis and optoelectronic applications. The study conducted by Liu et al. (2016) on furan and pyridinechalcogenodiazole-based π-conjugated systems highlighted the synthesis of monomers using a donor-acceptor approach, leading to the development of polymers with significant optoelectronic properties and electrochromic performance. This research demonstrates the potential of 4-(furan-3-yl)pyridine in developing materials with lower oxidation potentials and significant electroactivity, beneficial for applications in optoelectronics and material science (Liu et al., 2016).
Synthesis of Pyridine Derivatives
4-(furan-3-yl)pyridine has been utilized in the synthesis of various heteroaromatic compounds. The work by Razus et al. (2011) involves the synthesis of pyranylium perchlorates and their subsequent transformation into pyridine and pyridinium salts. These compounds have been explored for complexation with metal cations, demonstrating the versatility of 4-(furan-3-yl)pyridine in synthesizing novel compounds with potential applications in catalysis and material chemistry (Razus et al., 2011).
Anticancer Research
In the field of anticancer research, 4-(furan-3-yl)pyridine derivatives have shown potential. A study by Jeon et al. (2017) introduced a novel 2-(furan-2-yl)-4-(pyridin-2-yl)-5H-indeno[1,2-b]pyridin-5-one derivative with significant DNA intercalative human topoisomerase IIα catalytic inhibition, showcasing stronger activity and lower DNA toxicity than conventional drugs. This highlights the application of 4-(furan-3-yl)pyridine in developing new anticancer agents with caspase 3-independent activity (Jeon et al., 2017).
properties
IUPAC Name |
4-(furan-3-yl)pyridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO/c1-4-10-5-2-8(1)9-3-6-11-7-9/h1-7H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUAOCHMKNGTVCK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C2=COC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20903069 | |
Record name | NoName_3657 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20903069 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Furan-3-yl)pyridine |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.